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Compound of Interest

Compound Name: Zhan Catalyst-1B

Cat. No.: B6321759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the safe and effective

handling, storage, and use of the air-stable Zhan Catalyst-1B, a ruthenium-based

organometallic complex widely employed in olefin metathesis reactions.

Introduction
Zhan Catalyst-1B is a second-generation Hoveyda-Grubbs type catalyst distinguished by a

dimethylsulfonamide moiety on the benzylidene ligand. This electron-withdrawing group

enhances the catalyst's initiation rate and contributes to its notable stability in air and various

reaction media, making it a versatile tool in organic synthesis.[1][2] It is particularly effective in

ring-closing metathesis (RCM), cross-metathesis (CM), and ring-opening metathesis

polymerization (ROMP).[1]

Chemical Structure:

CAS Number: 918870-76-5[3] Molecular Formula: C₃₃H₄₃Cl₂N₃O₃RuS[3] Molecular Weight:

733.75 g/mol [3] Appearance: Green solid[4]

Health and Safety
Zhan Catalyst-1B is a chemical reagent and should be handled with appropriate safety

precautions in a laboratory setting.[1]
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Hazard Statements:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Precautionary Statements:

Avoid breathing dust.

Wash hands thoroughly after handling.

Wear protective gloves, eye protection, and face protection.

Use only in a well-ventilated area.

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

IF ON SKIN: Wash with plenty of soap and water.

IF INHALED: Remove person to fresh air and keep comfortable for breathing.

IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell.

Always consult the Safety Data Sheet (SDS) provided by the supplier for complete safety

information.

Storage and Handling
While Zhan Catalyst-1B is known for its air stability compared to earlier generation metathesis

catalysts, proper storage and handling are crucial to maintain its catalytic activity.[1][2]

Storage:
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Temperature: Store in a refrigerator at 2-8°C.[5]

Atmosphere: For long-term storage, it is recommended to keep the catalyst under an inert

atmosphere (e.g., nitrogen or argon).[3]

Container: Keep the container tightly closed and in a dry, well-ventilated place.

Handling:

Weighing and handling of the solid catalyst can be performed on the benchtop in air for short

periods.

For reactions requiring an inert atmosphere, standard Schlenk line or glovebox techniques

should be employed.

Solutions of the catalyst are more susceptible to decomposition than the solid form and

should be used under an inert atmosphere, especially for prolonged reactions.

Experimental Protocols
General Workflow for Olefin Metathesis
The following diagram illustrates a general workflow for a typical olefin metathesis reaction

using Zhan Catalyst-1B.
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Caption: A generalized workflow for performing an olefin metathesis reaction.

Protocol 1: Ring-Closing Metathesis (RCM) for
Macrocyclization
This protocol is based on the synthesis of a macrocyclic precursor to a Merck PCSK9 inhibitor.

[6]

Reaction Scheme:

Materials:

Diene precursor

Zhan Catalyst-1B (10 mol%)

Degassed dichloromethane (DCM)

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), dissolve the

diene precursor in degassed dichloromethane to a concentration of 0.01-0.05 M.

Add Zhan Catalyst-1B (10 mol%) to the stirred solution.

Heat the reaction mixture to reflux (approx. 40°C) and monitor the progress by TLC or LC-

MS.

Upon completion (typically 4-12 hours), cool the reaction to room temperature.

To quench the reaction and decompose the catalyst, add a few drops of ethyl vinyl ether and

stir for 30 minutes.

Concentrate the reaction mixture under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired

macrocycle.
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Quantitative Data from Literature:

Substrate
Catalyst
Loading
(mol%)

Solvent
Temperat
ure (°C)

Time (h) Yield (%)
Referenc
e

Precursor

to a Merck

PCSK9

inhibitor

10 DCM Reflux 12 82 [6]

Precursor

to

Pacritinib

10 DCE 80 4 >95

Various

diene

substrates

1-5 Toluene 60-80 2-16 75-95

Protocol 2: Catalyst Recycling
Zhan Catalyst-1B can be recovered and reused, which is economically advantageous given

the cost of ruthenium.[4][6] The recycling process takes advantage of the catalyst's solubility in

chlorinated solvents and insolubility in alcohols.[4]
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Protocol for Recycling Zhan Catalyst-1B
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(in DCM or Toluene)

Concentrate the
Reaction Mixture

Add Methanol or Ethanol
to Precipitate Catalyst

Filter the Suspension

Wash Precipitate with
Cold Alcohol

Dry the Recovered
Catalyst under Vacuum

Reuse Catalyst in
Subsequent Reaction

Click to download full resolution via product page

Caption: A step-by-step protocol for the recycling of Zhan Catalyst-1B.

Procedure:

After the reaction is complete, concentrate the reaction mixture under reduced pressure to

remove the bulk of the chlorinated solvent.
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To the concentrated residue, add a sufficient volume of cold methanol or ethanol to

precipitate the catalyst.

Stir the resulting suspension for 15-30 minutes in an ice bath.

Collect the precipitated catalyst by filtration through a sintered glass funnel.

Wash the solid catalyst with a small amount of cold alcohol to remove any remaining organic

product.

Dry the recovered green solid under high vacuum.

The recycled catalyst can be stored under an inert atmosphere and reused, though a slight

decrease in activity may be observed in subsequent runs.

Troubleshooting
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Issue Possible Cause(s) Suggested Solution(s)

Low or No Conversion
Inactive catalyst due to

improper storage or handling.

Use a fresh batch of catalyst.

Ensure proper inert

atmosphere techniques are

used.

Presence of catalyst poisons in

the substrate or solvent.

Purify the substrate to remove

impurities (e.g., thiols,

phosphines). Use freshly

distilled and degassed solvent.

Sterically hindered or electron-

deficient substrate.

Increase catalyst loading (up

to 10-15 mol%). Increase

reaction temperature and/or

time. Consider a different

generation or type of

metathesis catalyst.

Formation of

Oligomers/Polymers

High concentration of the

substrate in RCM.

Perform the reaction at a lower

concentration (high dilution,

<0.01 M). Use a syringe pump

to add the substrate slowly to

the catalyst solution.

Incomplete Reaction
Catalyst decomposition over

time.

Add a second portion of the

catalyst to the reaction mixture.

Difficulty in Purification
Ruthenium byproducts co-

eluting with the product.

After quenching with ethyl vinyl

ether, stir the reaction mixture

with a ruthenium scavenger

(e.g., activated carbon,

isocyanates) before filtration

and concentration. Wash the

organic extract with a mild

aqueous acid.

This document is intended for use by qualified professionals and should be used in conjunction

with standard laboratory safety practices and the supplier's Safety Data Sheet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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